Benzamide, p-amino-N-(3-methyl-2-pyridyl)-
Overview
Description
Benzamide, p-amino-N-(3-methyl-2-pyridyl)-, also known as 3-MPBA, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and has a molecular weight of 194.23 g/mol. Benzamide, p-amino-N-(3-methyl-2-pyridyl)- has been used in various applications including as a building block in the synthesis of other compounds, as a fluorescent probe, and as a ligand in metal complexation studies.
Mechanism of Action
The mechanism of action of benzamide, p-amino-N-(3-methyl-2-pyridyl)- is not well understood. However, it has been shown to be an effective probe for the detection of zinc ions in biological systems. It is believed that the compound binds to zinc ions through coordination with the nitrogen atom of the pyridine ring.
Biochemical and Physiological Effects:
Benzamide, p-amino-N-(3-methyl-2-pyridyl)- has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic to human cells at concentrations up to 100 µM. Additionally, it has been shown to be an effective probe for the detection of zinc ions in biological systems.
Advantages and Limitations for Lab Experiments
One advantage of using benzamide, p-amino-N-(3-methyl-2-pyridyl)- in lab experiments is its ability to detect zinc ions in biological systems. Additionally, it is a relatively inexpensive compound and is readily available from commercial sources. One limitation of using benzamide, p-amino-N-(3-methyl-2-pyridyl)- is that its mechanism of action is not well understood, which may limit its applications in some research areas.
Future Directions
There are several future directions for the use of benzamide, p-amino-N-(3-methyl-2-pyridyl)- in scientific research. One area of interest is its use as a probe for the detection of other metal ions in biological systems. Additionally, its use as a building block in the synthesis of other compounds may lead to the development of new drugs or materials. Further research is also needed to better understand its mechanism of action and potential applications in other research areas.
Synthesis Methods
Benzamide, p-amino-N-(3-methyl-2-pyridyl)- can be synthesized through a number of methods. One common method involves the reaction of 3-methyl-2-pyridinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with ammonia to form the amide product. Another method involves the reaction of 3-methyl-2-pyridinecarboxamide with nitrous acid to form the corresponding diazonium salt, which is then coupled with aniline to form the final product.
Scientific Research Applications
Benzamide, p-amino-N-(3-methyl-2-pyridyl)- has been used in various scientific research applications. One of its most common uses is as a fluorescent probe. It has been shown to be an effective probe for the detection of zinc ions in biological systems. It has also been used as a ligand in metal complexation studies, particularly with copper ions. Additionally, benzamide, p-amino-N-(3-methyl-2-pyridyl)- has been used as a building block in the synthesis of other compounds, such as pyrazolo[1,5-a]pyrimidine derivatives.
Properties
| 17710-06-4 | |
Molecular Formula |
C13H13N3O |
Molecular Weight |
227.26 g/mol |
IUPAC Name |
4-amino-N-(3-methylpyridin-2-yl)benzamide |
InChI |
InChI=1S/C13H13N3O/c1-9-3-2-8-15-12(9)16-13(17)10-4-6-11(14)7-5-10/h2-8H,14H2,1H3,(H,15,16,17) |
InChI Key |
WUQYKHRMHJGLAI-UHFFFAOYSA-N |
SMILES |
CC1=C(N=CC=C1)NC(=O)C2=CC=C(C=C2)N |
Canonical SMILES |
CC1=C(N=CC=C1)NC(=O)C2=CC=C(C=C2)N |
| 17710-06-4 | |
synonyms |
4-Amino-N-(3-methyl-2-pyridyl)benzamide |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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